Cas no 827303-18-4 (Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]-)
![Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]- structure](https://www.kuujia.com/scimg/cas/827303-18-4x500.png)
827303-18-4 structure
Product name:Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]-
Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]-
- 2,7-dimethoxy-9-[(4-nitrophenyl)methylsulfonyl]acridine
- NSC-699937
- 9-((4-(Hydroxy(oxido)amino)benzyl)sulfonyl)-2,7-dimethoxyacridine
- DTXSID40327889
- NCI60_035830
- NSC699937
- CHEMBL2000336
- 2,7-Dimethoxy-9-((4-nitrobenzyl)sulfonyl)acridine
- 827303-18-4
-
- Inchi: InChI=1S/C22H18N2O6S/c1-29-16-7-9-20-18(11-16)22(19-12-17(30-2)8-10-21(19)23-20)31(27,28)13-14-3-5-15(6-4-14)24(25)26/h3-12H,13H2,1-2H3
- InChI Key: NLVWEJNTBSZBHX-UHFFFAOYSA-N
- SMILES: COC1=CC2=C(C=C1)N=C3C=CC(=CC3=C2S(=O)(=O)CC4=CC=C(C=C4)[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 438.08855747g/mol
- Monoisotopic Mass: 438.08855747g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 699
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120Ų
- XLogP3: 4
Acridine, 2,7-dimethoxy-9-[[(4-nitrophenyl)methyl]sulfonyl]- Related Literature
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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